Cas no 2137782-80-8 (Tert-butyl 3-[(4-formylphenyl)methylidene]azetidine-1-carboxylate)

• Product Name: Tert-butyl 3-[(4-formylphenyl)methylidene]azetidine-1-carboxylate
• CAS No: 2137782-80-8
• MF: C₁₆H₁₉NO₃
• MW: 273.326964616776
• CID: 6206433
• PubChem ID: 165450647
• Update Time: 2025-10-29

Tert-butyl 3-[(4-formylphenyl)methylidene]azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2137782-80-8
• EN300-703591
• tert-butyl 3-[(4-formylphenyl)methylidene]azetidine-1-carboxylate
• Tert-butyl 3-[(4-formylphenyl)methylidene]azetidine-1-carboxylate

• Inchi： 1S/C16H19NO3/c1-16(2,3)20-15(19)17-9-14(10-17)8-12-4-6-13(11-18)7-5-12/h4-8,11H,9-10H2,1-3H3
• InChI Key： XVHFSQFAJSFDCX-UHFFFAOYSA-N
• SMILES： O(C(N1C/C(=C\C2C=CC(C=O)=CC=2)/C1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 273.13649347g/mol
• Monoisotopic Mass: 273.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.6Ų

Additional information on Tert-butyl 3-[(4-formylphenyl)methylidene]azetidine-1-carboxylate

Tert-butyl 3-[(4-formylphenyl)methylidene]azetidine-1-carboxylate: A Comprehensive Overview

Tert-butyl 3-[(4-formylphenyl)methylidene]azetidine-1-carboxylate, identified by the CAS registry number 2137782-80-8, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound belongs to the class of azetidines, which are four-membered ring structures, and its unique structure endows it with potential applications in drug design and development.

The molecular structure of Tert-butyl 3-[(4-formylphenyl)methylidene]azetidine-1-carboxylate comprises a tert-butyl group attached to an azetidine ring, which is further substituted with a formylphenylmethylidene moiety. This combination of functional groups makes the compound versatile in terms of reactivity and biological activity. Recent studies have highlighted its potential as a precursor in the synthesis of bioactive molecules, particularly in the development of new antibiotics and anticancer agents.

One of the most notable aspects of this compound is its role in medicinal chemistry. Researchers have explored its ability to act as a building block for constructing complex molecules with specific pharmacological properties. For instance, the formyl group present in the molecule can undergo various transformations, such as oxidation or reduction, to yield derivatives with enhanced bioavailability or selectivity.

In terms of synthesis, Tert-butyl 3-[(4-formylphenyl)methylidene]azetidine-1-carboxylate can be prepared through a variety of methods, including nucleophilic substitution and ring-opening reactions. These methods have been optimized in recent years to improve yield and purity, making the compound more accessible for large-scale applications.

The compound's stability under various conditions has also been a subject of recent investigations. Studies have shown that it exhibits good thermal stability and moderate resistance to hydrolysis, which are desirable properties for its use in pharmaceutical formulations.

Moreover, computational studies have provided insights into the electronic properties and molecular interactions of Tert-butyl 3-[(4-formylphenyl)methylidene]azetidine-1-carboxylate. These studies have revealed that the molecule has a favorable distribution of electron density, which could enhance its binding affinity to target proteins.

In conclusion, Tert-butyl 3-[(4-formylphenyl)methylidene]azetidine-1-carboxy late (CAS No. 2137782-80-8) is a promising compound with diverse applications in organic synthesis and drug discovery. Its unique structure and favorable chemical properties make it a valuable tool for researchers in these fields.